Cas no 843631-16-3 (methyl 3-(2-chloroacetamido)-5-fluoro-1H-indole-2-carboxylate)

• Product Name: methyl 3-(2-chloroacetamido)-5-fluoro-1H-indole-2-carboxylate
• CAS No: 843631-16-3
• MF: C₁₂H₁₀ClFN₂O₃
• MW: 284.670805454254
• CID: 6783569
• PubChem ID: 934562
• Update Time: 2025-07-22

methyl 3-(2-chloroacetamido)-5-fluoro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• CS-0361794
• VS-09631
• STL146402
• 843631-16-3
• methyl 3-[(2-chloroacetyl)amino]-5-fluoro-1H-indole-2-carboxylate
• AKOS005721071
• methyl 3-(2-chloroacetamido)-5-fluoro-1H-indole-2-carboxylate
• BBL030136
• starbld0029374
• methyl 3-[(chloroacetyl)amino]-5-fluoro-1H-indole-2-carboxylate

• Inchi： 1S/C12H10ClFN2O3/c1-19-12(18)11-10(16-9(17)5-13)7-4-6(14)2-3-8(7)15-11/h2-4,15H,5H2,1H3,(H,16,17)
• InChI Key： UMTDVCUSRYDGNB-UHFFFAOYSA-N
• SMILES： ClCC(NC1=C(C(=O)OC)NC2C=CC(=CC1=2)F)=O

Computed Properties

• Exact Mass: 284.0363980g/mol
• Monoisotopic Mass: 284.0363980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 539.9±50.0 °C at 760 mmHg
• Flash Point: 280.3±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

methyl 3-(2-chloroacetamido)-5-fluoro-1H-indole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 3-(2-chloroacetamido)-5-fluoro-1H-indole-2-carboxylate

Methyl 3-(2-chloroacetamido)-5-fluoro-1H-indole-2-carboxylate (CAS No. 843631-16-3): A Comprehensive Overview

Methyl 3-(2-chloroacetamido)-5-fluoro-1H-indole-2-carboxylate, identified by its unique CAS number 843631-16-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both fluoro and chloroacetamido substituents in its molecular framework suggests a high degree of functional diversity, making it a valuable candidate for further exploration.

The structural motif of Methyl 3-(2-chloroacetamido)-5-fluoro-1H-indole-2-carboxylate consists of an indole core, which is a well-documented scaffold in medicinal chemistry. Indole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of the fluoro and chloroacetamido groups on the indole ring enhances the molecule's pharmacological profile, potentially improving its binding affinity and selectivity towards target enzymes and receptors.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. The incorporation of a fluoro atom into Methyl 3-(2-chloroacetamido)-5-fluoro-1H-indole-2-carboxylate not only contributes to these advantages but also introduces additional opportunities for structural modifications. This flexibility allows chemists to fine-tune the molecule's properties, optimizing its efficacy and minimizing potential side effects.

The chloroacetamido moiety in this compound adds another layer of complexity, providing a site for further functionalization. Chloroacetamide derivatives have been extensively studied for their role in various biological processes, including neurotransmitter regulation and immune response modulation. By combining this group with the indole scaffold, Methyl 3-(2-chloroacetamido)-5-fluoro-1H-indole-2-carboxylate emerges as a promising candidate for investigating novel therapeutic pathways.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which is crucial for drug design. The use of molecular modeling techniques has allowed researchers to explore the binding modes of Methyl 3-(2-chloroacetamido)-5-fluoro-1H-indole-2-carboxylate with various biological targets. These studies have highlighted the compound's potential as an inhibitor of enzymes involved in cancer progression and inflammation. Such insights are invaluable for guiding the development of next-generation pharmaceuticals.

The synthesis of Methyl 3-(2-chloroacetamido)-5-fluoro-1H-indole-2-carboxylate presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations have been instrumental in constructing the desired molecular framework efficiently. These advancements not only streamline the synthesis process but also open doors for exploring alternative synthetic routes that could improve yield and purity.

The pharmacological evaluation of Methyl 3-(2-chloroacetamido)-5-fluoro-1H-indole-2-carboxylate has revealed intriguing properties that warrant further investigation. Preclinical studies have demonstrated its ability to modulate key signaling pathways involved in diseases such as cancer and neurodegeneration. The compound's interaction with biological targets appears to be highly specific, suggesting a low likelihood of off-target effects. This specificity is crucial for developing drugs that are both effective and safe for therapeutic use.

In conclusion, Methyl 3-(2-chloroacetamido)-5-fluoro-1H-indole-2-carboxylate (CAS No. 843631-16-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising preclinical results, make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a pivotal role in shaping the future of medicine.